![molecular formula C16H24N4O5 B6231069 4-(azidomethyl)-1'-[(tert-butoxy)carbonyl]-3-oxaspiro[bicyclo[2.1.1]hexane-2,4'-piperidine]-1-carboxylic acid CAS No. 2648946-53-4](/img/no-structure.png)
4-(azidomethyl)-1'-[(tert-butoxy)carbonyl]-3-oxaspiro[bicyclo[2.1.1]hexane-2,4'-piperidine]-1-carboxylic acid
Overview
Description
4-(azidomethyl)-1'-[(tert-butoxy)carbonyl]-3-oxaspiro[bicyclo[2.1.1]hexane-2,4'-piperidine]-1-carboxylic acid is a useful research compound. Its molecular formula is C16H24N4O5 and its molecular weight is 352.4. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-(azidomethyl)-1'-[(tert-butoxy)carbonyl]-3-oxaspiro[bicyclo[2.1.1]hexane-2,4'-piperidine]-1-carboxylic acid' involves the protection of the piperidine nitrogen, followed by the introduction of the azide group at the spiro carbon. The tert-butoxycarbonyl (Boc) group is then introduced at the piperidine nitrogen, and the oxaspiro ring is formed via a cyclization reaction. Finally, the Boc group is removed and the carboxylic acid group is introduced.", "Starting Materials": [ "2,4-dimethyl-1,3-cyclohexanedione", "piperidine", "sodium azide", "tert-butyl chloroformate", "triethylamine", "acetic anhydride", "hydrochloric acid", "sodium hydroxide", "sodium bicarbonate", "ethyl acetate", "water" ], "Reaction": [ "1. Protection of piperidine nitrogen: 2,4-dimethyl-1,3-cyclohexanedione is reacted with piperidine in the presence of sodium hydroxide to form the corresponding enamine. The enamine is then treated with tert-butyl chloroformate and triethylamine to protect the piperidine nitrogen as the Boc group.", "2. Introduction of azide group: The protected enamine is reacted with sodium azide in the presence of acetic anhydride to introduce the azide group at the spiro carbon.", "3. Cyclization: The azide-containing compound is heated in the presence of hydrochloric acid to form the oxaspiro ring via a cyclization reaction.", "4. Deprotection of Boc group: The Boc group is removed by treatment with hydrochloric acid, followed by neutralization with sodium bicarbonate.", "5. Introduction of carboxylic acid group: The resulting amine is then reacted with ethyl chloroformate and triethylamine to introduce the carboxylic acid group." ] } | |
CAS RN |
2648946-53-4 |
Molecular Formula |
C16H24N4O5 |
Molecular Weight |
352.4 |
Purity |
95 |
Origin of Product |
United States |
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